2,6-Bis(1-methylpropyl)-m-cresol

• CAS RN: 29472-96-6
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: 2,6-di(butan-2-yl)-3-methylphenol
• InChI: InChI=1S/C15H24O/c1-6-10(3)13-9-8-12(5)14(15(13)16)11(4)7-2/h8-11,16H,6-7H2,1-5H3
• InChI Key: VTCAMIHYZSBDHC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=C(C(=C(C=C1)C)C(C)CC)O

Description

2,6-Bis(1-methylpropyl)-m-cresol is a useful research compound. Its molecular formula is C15H24O and its molecular weight is 220.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an autoclave 162 g of m-cresol, 1.6 g of aluminium grit and 0.1 g of mercury(II) chloride are heated at 200° C for 1 h. After cooling at room temperature 168 g of n-butene are added. This mixture is stirred at 200° C for 10 h. Then 10 g of 10% aqueous sodium hyroxide solution are added and the mixture is fractionated. At 142° C (12 mm Hg) 43.9 g of 3-methyl-2,6-di-s-butylphenol are obtained.